Cas no 1806723-66-9 (3-(Difluoromethyl)-5-iodo-4-methoxy-2-(trifluoromethoxy)pyridine)

• Product Name: 3-(Difluoromethyl)-5-iodo-4-methoxy-2-(trifluoromethoxy)pyridine
• CAS No: 1806723-66-9
• MF: C₈H₅F₅INO₂
• MW: 369.027292013168
• CID: 4835409
• Update Time: 2025-08-05

3-(Difluoromethyl)-5-iodo-4-methoxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-iodo-4-methoxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F5INO2/c1-16-5-3(14)2-15-7(4(5)6(9)10)17-8(11,12)13/h2,6H,1H3
• InChI Key： WIKJTFWFXFDRNJ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(F)F)=C1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 3.6
• Topological Polar Surface Area: 31.4

Additional information on 3-(Difluoromethyl)-5-iodo-4-methoxy-2-(trifluoromethoxy)pyridine

Introduction to 3-(Difluoromethyl)-5-iodo-4-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1806723-66-9)

3-(Difluoromethyl)-5-iodo-4-methoxy-2-(trifluoromethoxy)pyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806723-66-9, is characterized by its unique structural features, which include multiple fluorinated and iodinated substituents. These functional groups contribute to its distinctive chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-(Difluoromethyl)-5-iodo-4-methoxy-2-(trifluoromethoxy)pyridine consists of a pyridine core substituted with a difluoromethyl group at the 3-position, an iodo group at the 5-position, a methoxy group at the 4-position, and a trifluoromethoxy group at the 2-position. This arrangement of substituents imparts high reactivity and selectivity, which are crucial for its applications in drug discovery and development.

In recent years, there has been growing interest in fluorinated pyridines due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. The presence of multiple fluorine atoms in 3-(Difluoromethyl)-5-iodo-4-methoxy-2-(trifluoromethoxy)pyridine makes it an attractive building block for designing novel therapeutic agents. Specifically, the difluoromethyl and trifluoromethoxy groups are known to increase lipophilicity and binding interactions with biological targets, while the iodo group serves as a versatile handle for further functionalization via cross-coupling reactions.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The pyridine scaffold is a common motif in kinase inhibitors due to its ability to interact with ATP-binding pockets. The electron-withdrawing nature of the fluorinated groups enhances the potency of these inhibitors by stabilizing transition states during enzyme-substrate interactions. Furthermore, the iodo substituent allows for palladium-catalyzed cross-coupling reactions, enabling the introduction of additional functional groups that can fine-tune pharmacological properties.

Recent studies have demonstrated the utility of 3-(Difluoromethyl)-5-iodo-4-methoxy-2-(trifluoromethoxy)pyridine in the development of small-molecule inhibitors targeting protein-protein interactions. These interactions are critical for numerous cellular processes and are often implicated in disease pathogenesis. By leveraging the reactivity of the iodo group, researchers have been able to construct complex molecules that disrupt aberrant protein-protein interactions, offering new therapeutic strategies for conditions such as Alzheimer's disease and cancer.

The compound's versatility also extends to its role as a precursor in synthesizing more complex heterocycles. For instance, it can be transformed into pyridines with different substitution patterns through nucleophilic aromatic substitution or metal-catalyzed coupling reactions. This flexibility makes it a valuable asset in medicinal chemistry libraries, where rapid access to structurally diverse compounds is essential for hit identification and optimization.

From a synthetic chemistry perspective, 3-(Difluoromethyl)-5-iodo-4-methoxy-2-(trifluoromethoxy)pyridine exemplifies the power of fluorinated building blocks in enabling efficient synthetic routes. The presence of multiple leaving groups allows for stepwise functionalization, while the electron-deficient nature of the pyridine ring facilitates electrophilic aromatic substitution reactions. These features have made it a preferred choice for synthetic chemists aiming to develop novel scaffolds with optimized pharmacokinetic profiles.

In conclusion, 3-(Difluoromethyl)-5-iodo-4-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1806723-66-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for designing next-generation therapeutics targeting various diseases. As our understanding of fluorinated heterocycles continues to evolve, compounds like this are expected to play an increasingly pivotal role in drug discovery and development pipelines.